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Introduction

Spirambrene is a synthetic fragrance ingredient known for its complex, powerful, and diffusive
odor profile, characterized by amber, woody, spicy, and aldehydic notes.[1][2] Its unique
chemical architecture, featuring a spirocyclic system that combines a bicyclo[4.1.0]heptane and
a 1,3-dioxane ring, is central to its distinct olfactory properties. This technical guide provides an
in-depth overview of the chemical structure, physicochemical properties, and a plausible
synthetic approach for Spirambrene, alongside its applications in the fragrance industry. Due
to its proprietary nature as a commercial ingredient, detailed experimental protocols and
comprehensive spectral data are not extensively published. Therefore, this guide consolidates
available information and presents representative methodologies.

Chemical Structure and Nomenclature

The chemical structure of Spirambrene is characterized by a pentamethyl-substituted
spiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] system. It exists as a mixture of
diastereoisomers, which contributes to its complex scent profile.
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Systematic Name: 2',2',3,7,7-Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane]

(diastereoisomers)[1]

CAS Numbers: 121251-68-1, 121251-67-0[1]

Molecular Formula: CisH2602[1][4]

Molecular Weight: 238.37 g/mol [4]

l=.Chemical structure of Spirambrene

Physicochemical Properties

A summary of the key physicochemical properties of Spirambrene is provided in the table

below. This data is essential for formulation, stability testing, and safety assessments.

Property Value Reference
Appearance Colorless to pale yellow liquid [11[31[5]
Molecular Weight 238.4 g/mol [1]

Log P 4.9 [1]

Vapor Pressure 0.0039 hPa [1]

Boiling Point ~252 °C [1][4]

Flash Point >200 °F (93.3 °C) [3][4]
Specific Gravity 0.97920 to 0.99000 @ 25.00 B3]

°C

Refractive Index

1.49400 to 1.50000 @ 20.00
°C

[3][5]

Solubility

Insoluble in water; soluble in

organic solvents

[4]

Synthesis of Spirambrene: A Representative

Protocol

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
http://www.perflavory.com/docs/doc1096571.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#spirambrene-a-technical-guide-to-a-unique-spirocyclic-fragrance-ingredient
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
http://www.perflavory.com/docs/doc1096571.html
https://www.thegoodscentscompany.com/data/rw1096571.html
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
http://www.perflavory.com/docs/doc1096571.html
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
http://www.perflavory.com/docs/doc1096571.html
https://www.thegoodscentscompany.com/data/rw1096571.html
http://www.perflavory.com/docs/doc1096571.html
https://www.thegoodscentscompany.com/data/rw1096571.html
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
https://www.benchchem.com/product/b16213631/docs?utm_src=pdf-body#spirambrene-a-technical-guide-to-a-unique-spirocyclic-fragrance-ingredient
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16213631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

While the specific industrial synthesis of Spirambrene is proprietary to Givaudan, a plausible
synthetic route can be conceptualized based on established organic chemistry principles. The
key structural feature is a spiro-ketal (a spirocyclic acetal). Such moieties are typically formed
through the acid-catalyzed reaction of a ketone with a diol.

The synthesis of Spirambrene likely involves two main stages:

o Synthesis of the Bicyclic Ketone Precursor: Preparation of 3,7,7-
trimethylbicyclo[4.1.0]heptan-2-one. This could be achieved through various synthetic routes
known in terpene chemistry.

o Spiroacetalization: The acid-catalyzed reaction of the bicyclic ketone with a substituted
propane-1,3-diol to form the spirocyclic 1,3-dioxane ring.

Representative Experimental Protocol:
Spiroacetalization

Disclaimer: The following is a generalized, representative protocol for acetal formation and has
not been specifically verified for the synthesis of Spirambrene.

Materials:

3,7,7-trimethylbicyclo[4.1.0]heptan-2-one (1 equivalent)

2,2-dimethylpropane-1,3-diol (1.1 equivalents)

» p-Toluenesulfonic acid (catalytic amount, e.g., 0.02 equivalents)
o Toluene (as solvent)

» Saturated sodium bicarbonate solution

¢ Anhydrous magnesium sulfate

 Rotary evaporator

o Dean-Stark apparatus
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Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 3,7,7-
trimethylbicyclo[4.1.0]heptan-2-one, 2,2-dimethylpropane-1,3-diol, and a catalytic amount of
p-toluenesulfonic acid in toluene.

» Heat the mixture to reflux. The water formed during the reaction is azeotropically removed
and collected in the Dean-Stark trap.

» Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC) until the starting ketone is consumed.

e Once the reaction is complete, cool the mixture to room temperature.

e \Wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the
acid catalyst, followed by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude product can be purified by vacuum distillation or column chromatography to yield
the desired diastereomeric mixture of Spirambrene.

Structural Elucidation and Characterization

The definitive structure of Spirambrene and its diastereomers would be established using a
combination of modern spectroscopic techniques.
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Technique Purpose Expected Observations
To determine the proton
environment, including Complex multiplets for the ring
chemical shifts, splitting protons and distinct singlets for
H NMR patterns, and coupling the methyl groups. The relative
constants, which helps to stereochemistry of the
identify the different methyl diastereomers would influence
groups and protons on the the chemical shifts.
bicyclic and dioxane rings.
To identify the number of
unique carbon atoms and their ~ Resonances corresponding to
chemical environment (e.g., the spiro-carbon, the carbons
13C NMR quaternary carbons, CH, CHz, of the dioxane ring, and the

CHs). The spiro-carbon would
have a characteristic chemical
shift.

carbons of the bicycloheptane

skeleton.

Mass Spectrometry (MS)

To determine the molecular
weight and fragmentation
pattern, confirming the

elemental composition.

A molecular ion peak
corresponding to the molecular
weight of C1sH2602 (m/z =
238.37). Fragmentation
patterns would likely involve
the cleavage of the dioxane

ring.

Infrared (IR) Spectroscopy

To identify the functional
groups present, particularly the
C-O bonds of the acetal.

Strong C-O stretching
vibrations characteristic of an
acetal. Absence of a strong
C=0 stretch would confirm the
conversion of the ketone

precursor.

Gas Chromatography (GC)

To separate the different
diastereoisomers and assess

the purity of the product.

Multiple peaks corresponding
to the different diastereomers

present in the mixture.
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Visualizations
Plausible Synthetic Workflow for Spirambrene
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Caption: A plausible synthetic workflow for Spirambrene.
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Application of Spirambrene in the Fragrance Industry
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Caption: Workflow for the application of Spirambrene in perfumery.

Conclusion

Spirambrene is a significant synthetic molecule in the palette of modern perfumery, valued for
its powerful and multifaceted woody-amber character. While detailed synthetic and analytical
data remain largely proprietary, this guide provides a comprehensive overview of its chemical
nature and a scientifically grounded, representative approach to its synthesis and
characterization. For researchers in fragrance chemistry and related fields, the complex
spirocyclic structure of Spirambrene serves as an interesting target for synthetic exploration
and structure-activity relationship studies. Its successful application underscores the continued
importance of innovative molecular design in the creation of novel fragrance ingredients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fragrance Ingredient]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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